Cas no 6939-93-1 (4-Bromoisophthalic acid)

4-Bromoisophthalic acid Properties

Names and Identifiers

• 4-Bromoisophthalic acid
• 4-Bromobenzene-1,3-dicarboxylic acid
• 2-BROMOBENZENE-1,5-DICARBOXYLIC ACID
• 4-Bromo-1,3-benzenedicarboxylic acid
• 1,3-Benzenedicarboxylic acid, 4-bromo-
• 4-Bromoisophthalicacid
• MSQIEZXCNYUWHN-UHFFFAOYSA-N
• PubChem12479
• TimTec1_004155
• CHEMWISH IC03530
• KSC354C4D
• MSQIEZXCNYUWHN-UHFFFAOYSA-
• HMS1545M19
• NSC38770
• BC
• BCP27345
• EN300-124683
• SCHEMBL70653
• 6939-93-1
• FT-0617894
• 4-Bromoisophthalic acid, 95%
• MFCD00002404
• UNII-AB8MA69VHG
• CK2162
• PS-4840
• InChI=1/C8H5BrO4/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• NS00036841
• NSC 38770
• A15758
• EINECS 230-078-3
• AKOS015835303
• J-514821
• AB8MA69VHG
• CS-0008439
• B1260
• NSC-38770
• SY048475
• DTXSID50219509
• AC-509/25001970
• AMY28419
• +Expand

• MDL： MFCD00002404
• InChIKey： MSQIEZXCNYUWHN-UHFFFAOYSA-N
• Inchi： 1S/C8H5BrO4/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• SMILES： BrC1C([H])=C([H])C(C(=O)O[H])=C([H])C=1C(=O)O[H]
• BRN： 1959392

Computed Properties

• Exact Mass: 243.93700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 243.937
• Heavy Atom Count: 13
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 1.84550
• PSA: 74.60000
• Refractive Index: 1.4490 (estimate)
• Boiling Point: 430.6°C at 760 mmHg
• Melting Point: 297-299 °C (lit.)
• Flash Point: 214.2°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.8281 (rough estimate)

4-Bromoisophthalic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

4-Bromoisophthalic acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters